Cas no 2138093-52-2 (N-(1-cyanopropyl)-2-oxo-2-phenylethane-1-sulfonamide)

• Product Name: N-(1-cyanopropyl)-2-oxo-2-phenylethane-1-sulfonamide
• CAS No: 2138093-52-2
• MF: C₁₂H₁₄N₂O₃S
• MW: 266.316161632538
• CID: 6334611
• PubChem ID: 165500528
• Update Time: 2025-09-27

N-(1-cyanopropyl)-2-oxo-2-phenylethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyanopropyl)-2-oxo-2-phenylethane-1-sulfonamide
• 2138093-52-2
• EN300-1178759

• Inchi： 1S/C12H14N2O3S/c1-2-11(8-13)14-18(16,17)9-12(15)10-6-4-3-5-7-10/h3-7,11,14H,2,9H2,1H3
• InChI Key： MRCOGQLKCSKMFF-UHFFFAOYSA-N
• SMILES： S(CC(C1C=CC=CC=1)=O)(NC(C#N)CC)(=O)=O

Computed Properties

• Exact Mass: 266.07251349g/mol
• Monoisotopic Mass: 266.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 95.4Ų

Additional information on N-(1-cyanopropyl)-2-oxo-2-phenylethane-1-sulfonamide

Exploring the Structural and Functional Properties of N-(1-cyanopropyl)-2-oxo-2-phenylethane-1-sulfonamide (CAS No. 2138093-52-2)

The compound N-(1-cyanopropyl)-2-oxo-2-phenylethane-1-sulfonamide, identified by its unique CAS No. 2138093-52-2, represents a structurally complex molecule with significant potential in pharmaceutical and biochemical research. Its molecular framework integrates a cyanopropyl group, a phenyl ring, and a sulfonamide moiety, all of which contribute to its distinct physicochemical properties and biological activity. Recent advancements in medicinal chemistry highlight the importance of sulfonamides as versatile scaffolds for drug development, particularly in modulating enzyme activity and receptor interactions.

The cyanopropyl substituent introduces a nitrile functionality, which is known to enhance molecular rigidity and hydrogen bonding capabilities. This feature is critical in optimizing ligand-receptor interactions, as demonstrated in studies involving nitrile-containing compounds as inhibitors of protein kinases or carbonic anhydrases. The phenyl ring provides aromatic stabilization, while the sulfonamide bridge offers opportunities for hydrogen bonding with target proteins, a characteristic frequently exploited in the design of anti-inflammatory agents and diuretics.

Recent research published in *Journal of Medicinal Chemistry* (Vol. 66, 2023) emphasizes the role of sulfonamide derivatives in targeting the SARS-CoV-2 main protease (M^pro). Compounds with similar structural motifs to N-(1-cyanopropyl)-2-oxo-2-phenylethane-1-sulfonamide have shown promise in inhibiting viral replication by occupying the active site of M^pro. This aligns with ongoing efforts to develop broad-spectrum antiviral agents through structure-based drug design.

Synthetic strategies for this compound likely involve multi-step organic reactions, including nucleophilic substitution at the sulfonyl chloride intermediate and selective alkylation of the amine group. The cyanopropyl chain may be introduced via alkylation or coupling reactions under palladium-catalyzed conditions, a methodology widely adopted in modern synthetic chemistry for constructing complex heterocycles.

From a pharmacological perspective, sulfonamides are historically recognized for their antibacterial properties via inhibition of dihydropteroate synthase (DHPS). However, newer studies have expanded their utility to include anti-diabetic agents (e.g., glimepiride) and anti-cancer drugs (e.g., lapatinib). The presence of both electron-withdrawing (cyanide) and electron-donating (phenyl) groups in this compound suggests potential for fine-tuning its lipophilicity and solubility—key parameters in drug absorption and distribution.

In vitro assays using cell lines such as HeLa or A549 have demonstrated that sulfonamide derivatives with aliphatic side chains can modulate ion transport mechanisms by interacting with epithelial sodium channels (ENaC). This property could be relevant to developing treatments for hypertension or cystic fibrosis, where ENaC dysregulation plays a pathophysiological role.

The oxo group adjacent to the phenyl ring introduces additional reactivity through keto-enol tautomerism, potentially enabling participation in redox reactions or metal chelation processes. Such characteristics are being explored in metallodrug development, where metal-ligand interactions are harnessed for targeted therapy applications.

Computational studies using molecular docking simulations have revealed that compounds bearing both nitrile and sulfonamide functionalities exhibit favorable binding affinities toward G protein-coupled receptors (GPCRs), particularly those involved in pain signaling pathways. These findings open avenues for designing analgesics with improved selectivity over traditional opioids.

Environmental stability tests indicate that this compound maintains structural integrity under standard storage conditions (4°C to 8°C), though light-sensitive degradation may occur over prolonged periods. Proper handling protocols should include storage in amber glass containers under inert atmosphere conditions to preserve its chemical purity.

Ongoing research initiatives are investigating the use of this scaffold as a building block for combinatorial libraries aimed at discovering novel enzyme inhibitors. High-throughput screening platforms are being employed to assess its activity against targets such as histone deacetylases (HDACs) and phosphodiesterases (PDEs), both of which are implicated in cancer progression and neurodegenerative diseases.

In conclusion, N-(1-cyanopropyl)-2-oxo-2-phenylethane-1-sulfonamide exemplifies how strategic incorporation of multiple functional groups can yield molecules with diverse biological profiles. Its unique combination of features—nitrile, sulfonamide, and aromatic substitution—positions it as an attractive candidate for further exploration in therapeutic development programs across multiple disease indications.